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Compound of Interest

Compound Name: 3-(3-Aminophenoxy)propanamide

Cat. No.: B1521698

Disclaimer: As of the date of this publication, a comprehensive, verified Safety Data Sheet
(SDS) for 3-(3-Aminophenoxy)propanamide is not publicly available. The following guide is
constructed based on the known hazards of structurally analogous compounds, particularly N-
(3-Aminophenyl)propanamide. This information is intended to provide a robust framework for
safe handling but must be supplemented by a thorough, institution-specific risk assessment
conducted in consultation with your Environmental Health and Safety (EHS) department before
commencing any work.

Hazard Identification and Risk Assessment: An
Evidence-Based Approach

Due to the absence of specific toxicological data for 3-(3-Aminophenoxy)propanamide, a
conservative approach to risk assessment is mandatory. Our analysis of close structural
analogues, such as N-(3-Aminophenyl)propanamide, indicates a clear potential for significant
health hazards.

According to data from PubChem for N-(3-Aminophenyl)propanamide (CAS 22987-10-6), the
compound is classified with the following GHS hazard statements[1][2]:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Furthermore, related aminophenoxy and propanamide compounds are known to be harmful if
swallowed, in contact with skin, or if inhaled[3]. Therefore, it is prudent to assume that 3-(3-
Aminophenoxy)propanamide presents a similar hazard profile. All handling procedures
should be designed to mitigate the risks of skin and eye contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

The selection of appropriate PPE is critical to ensure personnel safety. The following table
outlines the minimum required PPE for handling 3-(3-Aminophenoxy)propanamide, based on
the anticipated hazards.

Protection Type Recommended Equipment  Justification

Protects against splashes of

) solutions containing the

] Chemical safety goggles and a ]

Eye and Face Protection ) compound and airborne
face shield.

particles, addressing the risk of

serious eye irritation[4].

Prevents skin contact with the

Skin Protection

Nitrile gloves (or other
chemically resistant gloves), a
fully buttoned lab coat, and

closed-toe shoes.

chemical, mitigating the risk of
skin irritation[3]. The specific
glove material should be
selected based on the solvent

used.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
significant dust is generated or
handling large quantities, a
NIOSH-approved respirator
with a particulate filter may be

necessary.

Minimizes the inhalation of the
chemical as a powder or
aerosol, addressing the
potential for respiratory
irritation[1][3].

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents direct contact with
the skin, which is a primary

route of exposure[5].
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Standard Operating Procedure: From Receipt to
Disposal

The following step-by-step workflow is designed to ensure the safe handling of 3-(3-
Aminophenoxy)propanamide throughout its lifecycle in the laboratory.

Receiving and Unpacking

e Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.

Unpack in a designated, well-ventilated area or a fume hood.

Verify that the container is properly labeled and matches the order information.

Have spill control materials readily available.

Handling and Weighing

 All manipulations of solid 3-(3-Aminophenoxy)propanamide should be conducted within a
certified chemical fume hood to prevent inhalation of dust.

o Handle the solid carefully to avoid generating dust. Use a spatula for transfers and weigh on
a non-porous surface that can be easily decontaminated.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Ensure all glassware and equipment are clean, dry, and compatible with the chemical and
any solvents used.

Storage

o Store 3-(3-Aminophenoxy)propanamide in a tightly sealed, clearly labeled container.

o Keep the container in a cool, dry, and well-ventilated area.
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» Store away from incompatible materials such as strong oxidizing agents, acids, and
bases|6].

The logical flow for handling this compound can be visualized as follows:
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Caption: Workflow for the safe handling of 3-(3-Aminophenoxy)propanamide.
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Emergency Procedures: Spill and Exposure

Response
Spill Response

Evacuate: Immediately evacuate the affected area and restrict access.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don the appropriate PPE, including respiratory protection if necessary.
Contain: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect: Carefully collect the absorbed material and spilled substance into a suitable, labeled
container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

Dispose: Dispose of all contaminated materials as hazardous waste through your institution's
EHS department.

First Aid Measures

In case of skin contact: Immediately wash off with soap and plenty of water. Remove all
contaminated clothing. If irritation persists, seek medical attention[3].

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention[4].

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell[3].

If swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell[3].
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance

The disposal of 3-(3-Aminophenoxy)propanamide and any contaminated materials must be
conducted in strict accordance with local, state, and federal regulations.

o Waste Collection: Collect all waste, including unused chemical and contaminated
consumables (e.g., gloves, weighing paper, pipette tips), in a clearly labeled, sealed, and
appropriate hazardous waste container.

o Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's EHS department.

o Disposal Request: Contact your institution's EHS department to arrange for the proper
disposal of the chemical waste. Do not attempt to dispose of this chemical down the drain or
in regular trash[6].

By adhering to these stringent safety protocols, researchers can mitigate the potential risks
associated with handling 3-(3-Aminophenoxy)propanamide and ensure a safe and compliant
laboratory environment.

References
e PubChem. N-(3-Aminophenyl)propanamide. [Link]

o U.S. Environmental Protection Agency. Propanamide, N-(3-aminophenyl)- - Substance
Details. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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